Cas no 1708380-15-7 (1-[2-(1,3-Dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine)

• Product Name: 1-[2-(1,3-Dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine
• CAS No: 1708380-15-7
• MF: C₁₁H₂₀N₄O₂S
• MW: 272.367100715637
• CID: 5191404
• Update Time: 2025-05-20

1-[2-(1,3-Dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1,3-Dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine

• Inchi： 1S/C11H20N4O2S/c1-10-11(9-14(2)13-10)18(16,17)8-7-15-5-3-12-4-6-15/h9,12H,3-8H2,1-2H3
• InChI Key： ZSZSMKWCFIANIV-UHFFFAOYSA-N
• SMILES： N1(CCS(C2=CN(C)N=C2C)(=O)=O)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-[2-(1,3-Dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine

Comprehensive Overview of 1-[2-(1,3-Dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine (CAS No. 1708380-15-7)

The compound 1-[2-(1,3-Dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine (CAS No. 1708380-15-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperazine core linked to a 1,3-dimethyl-1H-pyrazole-4-sulfonyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in modulating enzyme activity or receptor binding.

In recent years, the demand for sulfonyl-containing compounds like 1-[2-(1,3-Dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. The pyrazole and piperazine fragments are known for their pharmacokinetic advantages, such as improved solubility and metabolic stability, which align with modern drug design principles. This compound’s CAS No. 1708380-15-7 is often queried in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

From an industrial perspective, 1-[2-(1,3-Dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine is synthesized via multistep organic reactions, including sulfonylation and nucleophilic substitution. Its sulfonyl ethyl bridge enhances molecular flexibility, a trait valued in designing compounds with tailored bioactivity. Environmental and safety considerations are also critical; this compound is handled under standard laboratory protocols to ensure stability and minimize degradation.

The rise of AI-driven drug discovery has further spotlighted CAS No. 1708380-15-7, as machine learning models predict its utility in targeting disease-specific pathways. Online forums and research publications frequently discuss its potential synergies with cancer therapeutics or neurodegenerative disease interventions, though clinical validation remains ongoing. Such discussions underscore the compound’s intersection with cutting-edge science and patient-centric applications.

For suppliers and manufacturers, 1-[2-(1,3-Dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine represents a niche yet growing market segment. Quality control measures, including HPLC purity assays and spectroscopic characterization (NMR, MS), are essential to meet regulatory standards. The compound’s long-tail keyword variants, such as "piperazine derivatives for drug development" or "sulfonyl pyrazole synthesis," are increasingly searched, reflecting diverse user intents from academic to commercial spheres.

In summary, CAS No. 1708380-15-7 exemplifies the innovation in heterocyclic chemistry, bridging theoretical research and practical applications. Its multifunctional design and bioactive potential ensure sustained interest across scientific disciplines, while SEO-optimized content around its properties and uses enhances accessibility for global stakeholders.